ethyl 2-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)benzoate

• IUPAC Name: ethyl 2-(4,6,6-trimethyl-2-sulfanylidene-1H-pyrimidin-3-yl)benzoate
• InChI: InChI=1S/C16H20N2O2S/c1-5-20-14(19)12-8-6-7-9-13(12)18-11(2)10-16(3,4)17-15(18)21/h6-10H,5H2,1-4H3,(H,17,21)
• InChI Key: FSFOFNKMLXKNEY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1N2C(=CC(NC2=S)(C)C)C
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

Synthesis Analysis

The synthesis of related pyrimidinyl compounds involves intricate chemical reactions. For instance, a versatile compound related to the target molecule was synthesized from ethyl 4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate, leading to derivatives with a heterocyclic system featuring a 1,3,4-thiadiazine ring (Santagati, Santagati, & Modica, 1993). Another related synthesis approach used a solvent-free method, highlighting the compound's structure confirmation through various spectroscopic methods (El-Lateef, Abdallah, & Ahmed, 2019).

Molecular Structure Analysis

Understanding the molecular structure of such compounds is crucial for their application. Single crystal X-ray structure analysis provides insights into their molecular configuration, confirming the compound's specific structural features (Attia et al., 2014).

Chemical Reactions and Properties

The chemical properties of pyrimidinyl compounds are influenced by their synthesis and structural configuration. These properties determine their reactivity and potential as anti-juvenile hormone agents, as demonstrated by specific derivatives inducing noticeable biological effects (Ishiguro et al., 2003).

Physical Properties Analysis

The physical properties, including solubility, melting point, and stability, are essential for understanding the compound's behavior under different conditions. Although specific studies on these properties were not found in the current search, they are typically determined through empirical testing and are crucial for practical applications.

Chemical Properties Analysis

The chemical properties, such as reactivity with other substances, potential for forming derivatives, and stability, are pivotal for exploring applications in various fields, including materials science and pharmacology. For example, the synthesis and anti-HIV-1 activity of certain pyrimidin-4(3H)-ones show significant potential, illustrating the importance of chemical property analysis (Novikov, Ozerov, Sim, & Buckheit, 2004).